Cas no 2229509-73-1 (methyl 1-methyl-5-(2-methyl-1-oxopropan-2-yl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-5-(2-methyl-1-oxopropan-2-yl)-1H-pyrrole-2-carboxylate
• CAS No: 2229509-73-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6031191
• PubChem ID: 165777529
• Update Time: 2025-11-06

methyl 1-methyl-5-(2-methyl-1-oxopropan-2-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(2-methyl-1-oxopropan-2-yl)-1H-pyrrole-2-carboxylate
• EN300-1728541
• 2229509-73-1

• Inchi： 1S/C11H15NO3/c1-11(2,7-13)9-6-5-8(12(9)3)10(14)15-4/h5-7H,1-4H3
• InChI Key： IXFFTYVCIMGRSA-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1=CC=C(C(=O)OC)N1C

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.3Ų

Additional information on methyl 1-methyl-5-(2-methyl-1-oxopropan-2-yl)-1H-pyrrole-2-carboxylate

Methyl 1-methyl-5-(2-methyl-1-oxopropan-2-yl)-1H-pyrrole-2-carboxylate (CAS No. 2229509-73-1): A Comprehensive Overview

Methyl 1-methyl-5-(2-methyl-1-oxopropan-2-yl)-1H-pyrrole-2-carboxylate, identified by its CAS number 2229509-73-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ester possesses a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular medicine. The compound's molecular architecture, characterized by a pyrrole core functionalized with ester and alkyl groups, positions it as a versatile intermediate in the synthesis of more complex pharmacophores.

The< strong>pyrrole moiety is a fundamental scaffold in medicinal chemistry, known for its presence in numerous biologically active molecules, including heme-related compounds and various therapeutic agents. The specific substitution pattern in methyl 1-methyl-5-(2-methyl-1-oxopropan-2-yl)-1H-pyrrole-2-carboxylate contributes to its distinct chemical properties, making it a valuable building block for the development of novel compounds. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into diverse chemical libraries.

In recent years, there has been growing interest in the exploration of pyrrole derivatives for their pharmacological potential. The< strong>ester group at the 2-position of the pyrrole ring introduces reactivity that can be exploited for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, this ester can be hydrolyzed to yield the corresponding carboxylic acid, which may serve as a precursor for amide bond formation—a common strategy in drug design.

The< strong>alkyl side chains present in this compound, particularly the 2-methyl-1-oxopropan-2-yl group, contribute to its lipophilicity and influence its interaction with biological targets. These structural features are critical in determining the compound's pharmacokinetic behavior and overall efficacy. Current research is focused on understanding how these modifications affect molecular recognition processes, with the aim of optimizing drug-like properties such as solubility, permeability, and metabolic stability.

One of the most compelling aspects of methyl 1-methyl-5-(2-methyl-1-oxopropan-2-yl)-1H-pyrrole-2-carboxylate is its potential as a scaffold for structure-based drug design. Computational modeling studies have suggested that this compound can interact with various biological receptors through multiple binding sites. This promiscuous binding capability makes it an attractive candidate for developing multitarget drugs—compounds that can modulate multiple pathways simultaneously to achieve therapeutic effects with fewer side effects.

The synthesis of< strong>1-methyl-5-(2-methyl-1-oxopropan-2-yl)-1H-pyrrole-2-carboxylate has been refined through several key methodologies, including cyclization reactions and esterification processes. Advances in catalytic systems have enabled milder reaction conditions, reducing byproduct formation and improving overall yields. These improvements are crucial for large-scale production and ensure that researchers have access to high-purity material for their studies.

In the context of drug discovery, this compound has been investigated for its potential role as an intermediate in the synthesis of antiviral and anticancer agents. The pyrrole core is known to exhibit electron-deficient characteristics, which can be leveraged to develop molecules capable of inhibiting viral proteases or disrupting cancer cell proliferation. Preliminary biological assays have shown promising activity against certain pathogens and tumor cell lines, warranting further investigation.

The< strong>molecular diversity offered by methyl 1-methyl-5-(2-methyl-1-oxopropan-2-y l)-1H-pyrrole -carboxylate makes it a valuable asset in combinatorial chemistry libraries. By systematically varying substituents on different positions of the pyrrole ring, researchers can generate a wide array of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for subsequent optimization.

The< strong>pharmacokinetic profile of this compound is another area of active investigation. Studies using computational tools have predicted that modifications to the alkyl side chains could enhance oral bioavailability while minimizing off-target effects. These predictions are being validated through experimental studies involving dynamic ligand binding assays and metabolic stability tests.

In conclusion, methyl 1-methyl -5-( 2 -methyl -1 -oxopropan - 2 - yl ) - 1 H - pyr role - 2 - carboxy l ate ( CAS No . 2229509 -73 - 1 ) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics . Its unique combination of functional groups positions it as a versatile intermediate with broad applicability across multiple therapeutic areas . As research continues to uncover new synthetic strategies and biological functions , this compound is poised to play an increasingly important role in pharmaceutical development .